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Compound of Interest

(D-Pheb,Leu-NHEt13,des-Met14)-
Bombesin (6-14)

Cat. No.: B055873

Compound Name:

Proper Disposal of (D-Phe6,Leu-NHEt13,des-Met14)-
Bombesin (6-14)

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development
Professionals

The proper disposal of laboratory chemicals is crucial for ensuring personnel safety and
environmental protection. This document provides detailed, step-by-step guidance for the
disposal of (D-Phe6,Leu-NHEt13,des-Met14)-Bombesin (6-14), a bombesin receptor
antagonist used in cancer research.

Substance Identification and Safety Data

According to the Safety Data Sheet (SDS) for (D-Phe6,Leu-NHEt13,des-Met14)-Bombesin
(6-14) trifluoroacetate salt, the substance is not classified as hazardous under Regulation (EC)
No 1272/2008[1]. However, as a standard practice for all laboratory chemicals, appropriate
safety measures should be followed during handling and disposal.
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Characteristic Information Source

(D-Phe®,Leu-NHEt!3,des-
Product Name Met'#)-Bombesin (6-14) [1]
trifluoroacetate salt

CAS Number 124199-90-2 [1]
Form Powder [1]
Color White [1]
o Not classified as hazardous
Hazard Classification ) [1]
(Void)
Environmental Precautions No special measures required [1]

Experimental Protocols: Disposal Procedures

While the substance itself is not classified as hazardous, the following procedures are
recommended to ensure best laboratory practices and to account for any potential
contamination or mixtures with other reagents.

Step 1: Decontamination of Contaminated Materials

All materials that have come into contact with (D-Phe6,Leu-NHEt13,des-Met14)-Bombesin (6-
14), such as pipette tips, gloves, and empty vials, should be considered chemically
contaminated waste[2].

e Procedure:

o Collect all contaminated disposable materials in a designated, clearly labeled waste
container for chemical waste.

o This container should be separate from regular trash and biohazardous waste.

Step 2: Disposal of Unused Solid (Powder) Compound

For the disposal of the pure, unused peptide in its solid form:
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e Procedure:
o Carefully collect the solid material, avoiding the creation of dust[1].

o Place the solid waste into a sealed and clearly labeled container designated for non-
hazardous chemical waste.

o Consult your institution's Environmental Health and Safety (EHS) office for specific
guidelines on the disposal of non-hazardous chemical waste[2]. In many cases, this can
be handled by a certified waste disposal company[2].

Step 3: Disposal of Solutions Containing the Compound

Disposal of liquid preparations of (D-Phe6,Leu-NHEt13,des-Met14)-Bombesin (6-14) will
depend on the solvent used.

e Aqueous Solutions (without other hazardous chemicals):

o While the peptide itself is not classified as hazardous, it is not recommended to pour
chemical solutions down the drain without consulting institutional guidelines|[3].

o Collect the aqueous waste in a designated container for non-hazardous aqueous chemical
waste.

o Label the container clearly with its contents.

o Arrange for disposal through your institution's chemical waste program.
e Solutions with Organic Solvents (e.g., DMSO, acetonitrile):

o Do not pour down the drain[3].

o Collect all liquid waste containing the peptide and organic solvents in a designated
container for hazardous liquid waste.

o Ensure the waste container is properly labeled with all chemical components.

o Follow your institution's procedures for the disposal of hazardous chemical waste.
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Mandatory Visualization: Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of (D-
Phe6,Leu-NHEt13,des-Met14)-Bombesin (6-14) waste.
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Caption: Disposal workflow for (D-Phe6,Leu-NHEt13,des-Met14)-Bombesin (6-14).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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